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Compound of Interest

Compound Name: Perfluorotributylamine

Cat. No.: B110022 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals who encounter issues

with Perfluorotributylamine (PFTBA) in their vacuum systems.

Frequently Asked Questions (FAQs)
Q1: Why is Perfluorotributylamine (PFTBA) causing a
slow pump-down in my vacuum system?
Perfluorotributylamine (PFTBA) can be slow to pump down in vacuum systems due to a

combination of its physical properties:

Vapor Pressure: PFTBA has a relatively high vapor pressure for a compound used in high-

vacuum applications. This means that at room temperature, it readily enters the gaseous

phase, creating a significant gas load that the vacuum pumps must handle. The pressure will

be slow to decrease until most of the PFTBA vapor is pumped away.

Outgassing: PFTBA can be adsorbed onto the surfaces of the vacuum chamber and its

components. These molecules will then slowly desorb back into the vacuum, a process

known as outgassing. This slow release of PFTBA molecules acts as a continuous, low-level

gas source, hindering the system from reaching its ultimate low pressure quickly.
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Hygroscopic Nature: Some sources indicate that PFTBA is hygroscopic, meaning it can

absorb moisture from the atmosphere. Water is a major contributor to outgassing in vacuum

systems. If the PFTBA has absorbed water, this will also contribute to a higher gas load and

slower pump-down times.[1]

High Molecular Weight: PFTBA has a high molecular weight (671.09 g/mol ), which means

that at a given pressure, there are fewer molecules per unit volume compared to lighter

gases like nitrogen or water. However, the pumping speed of most high-vacuum pumps is

lower for heavier gases, which can contribute to a slower pump-down.

Q2: What is "outgassing" and how does it relate to
PFTBA?
Outgassing is the release of gases that were trapped within or adsorbed onto the surface of a

material.[2][3] In a vacuum environment, these trapped gases are released, increasing the

pressure and extending the time it takes to reach a high vacuum.

PFTBA contributes to the gas load in a vacuum system primarily through its own vapor

pressure and by adsorbing to surfaces and then outgassing. While specific outgassing rates for

PFTBA are not readily available in the literature, its vapor pressure provides a good indication

of its tendency to create a gas load.

Q3: Are there materials that are incompatible with
PFTBA in a vacuum system?
While PFTBA is generally inert, material compatibility in a vacuum system is more about

minimizing outgassing and surface interactions. Porous materials, elastomers with high

outgassing rates, and plastics that can absorb PFTBA should be avoided if possible. For high-

vacuum systems, materials like stainless steel and certain ceramics are preferred due to their

low outgassing characteristics. It is crucial to ensure all components are properly cleaned and

baked out to minimize adsorbed contaminants, including any residual PFTBA from previous

uses.
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If you are experiencing a slow pump-down time after introducing PFTBA into your vacuum

system, follow these troubleshooting steps:

Step 1: Isolate the PFTBA Source

If your system has a valve for the PFTBA calibrant, ensure it is fully closed.

If the pump-down speed improves significantly with the valve closed, the issue is directly

related to the PFTBA introduction.

Step 2: Check for Leaks

A small leak in the PFTBA vial, its sealing ferrule, or the calibration valve can introduce a

continuous gas load.

Even if the system appears to be at a stable "high" pressure, it could be a leak balanced by

the pumping speed. A rate-of-rise test can help differentiate between a leak and outgassing.

Step 3: Evaluate PFTBA Handling and Storage

Proper Filling: Ensure the PFTBA vial is not overfilled. A common recommendation is to fill it

to about one-third of its volume.[4]

Hygroscopic Precautions: Since PFTBA can be hygroscopic, minimize its exposure to

atmospheric air. Store it in a tightly sealed container in a dry environment.

Cleanliness: When handling the PFTBA vial and capillary, avoid touching them with bare

hands to prevent contamination with skin oils.[4]

Step 4: System Bake-out

If PFTBA has contaminated the chamber surfaces, a system bake-out can help to desorb the

molecules more quickly. This involves heating the vacuum chamber to an elevated

temperature while the pumps are running. Consult your system's manual for recommended

bake-out procedures and temperature limits.

Step 5: Review System Cleanliness
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Thoroughly clean all internal components of your vacuum system that may have been

exposed to PFTBA. Use appropriate solvents (consult your equipment manufacturer's

guidelines) and ensure parts are fully dried before reassembly.

Quantitative Data
While a specific outgassing rate for Perfluorotributylamine is not available in the reviewed

literature, its physical properties are well-documented and directly influence its behavior in a

vacuum.

Property Value Unit
Significance in
Vacuum Systems

Molecular Weight 671.09 g/mol

Heavier molecules

can be pumped less

efficiently by some

types of vacuum

pumps.

Boiling Point 178 °C

A high boiling point

indicates low volatility,

but its vapor pressure

at room temperature

is still significant for

high vacuum.

Vapor Pressure 0.55 - 1.3 mmHg at 25°C

This is a direct

measure of its

tendency to become a

gas at room

temperature and is a

primary reason for the

increased gas load.[1]

[5]
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Protocol: Rate-of-Rise Test to Differentiate Leak vs.
Outgassing
This protocol helps determine if a slow pump-down is due to a real leak or to outgassing from

PFTBA or other contaminants.

Methodology:

Pump the vacuum system down to the lowest pressure achievable, or to a stable pressure in

the high-vacuum regime.

Close the high-vacuum valve to isolate the chamber from the high-vacuum pump.

Record the pressure rise in the chamber over a set period (e.g., 60 seconds).

Plot the pressure as a function of time.

Interpretation of Results:

Real Leak: The pressure will rise linearly with time.

Outgassing: The rate of pressure rise will be high initially and then decrease over time as the

readily desorbed molecules are removed from the surfaces.

Visualizations
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Troubleshooting Slow Pump-Down with PFTBA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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